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Compound of Interest

Compound Name: O-Phospho-DL-tyrosine

CAS No.: 41863-47-2

Cat. No.: B3052485

Get Quote

This guide provides an in-depth exploration of O-Phospho-DL-tyrosine, a critical tool for

researchers and professionals in drug development. Moving beyond a simple data sheet, this

document delves into the fundamental properties, biological significance, and practical

applications of this phosphoamino acid, offering expert insights into its use in unraveling

complex cellular signaling pathways.

Core Chemical Identity and Properties
O-Phospho-DL-tyrosine is a racemic mixture of the D and L enantiomers of O-

phosphotyrosine. As a stable phosphate ester of the amino acid tyrosine, it serves as a crucial

mimic and competitive substrate in the study of protein tyrosine phosphorylation, a post-

translational modification fundamental to cellular regulation.[1][2]

Chemical Identifiers
Precise identification is paramount in scientific research. The following table summarizes the

key chemical identifiers for O-Phospho-DL-tyrosine and its individual enantiomers.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Physicochemical Properties

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

The Central Role in Cellular Signaling: Tyrosine
Phosphorylation
In eukaryotic cells, the reversible phosphorylation of tyrosine residues on proteins is a critical

molecular switch that governs a vast array of cellular processes, including growth,

differentiation, metabolism, and motility.[2] This dynamic process is tightly regulated by the

opposing actions of protein tyrosine kinases (PTKs) and protein tyrosine phosphatases (PTPs).

[2]

Protein Tyrosine Kinases (PTKs): These enzymes catalyze the transfer of a phosphate group

from ATP to the hydroxyl group of a tyrosine residue.[2]
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Protein Tyrosine Phosphatases (PTPs): These enzymes reverse this process by removing

the phosphate group.[2]

O-Phospho-DL-tyrosine, as a stable analog of phosphorylated tyrosine, is an invaluable tool

for studying these processes. It can act as a competitive inhibitor or a substrate for PTPs,

allowing researchers to probe their activity and biological functions.[11]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Figure 2: General Workflow for a Cell-Based PTP Activity Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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